Cas no 1804269-79-1 (2-Chloro-4,6-dicyano-1H-benzimidazole)

• Product Name: 2-Chloro-4,6-dicyano-1H-benzimidazole
• CAS No: 1804269-79-1
• MF: C₉H₃ClN₄
• MW: 202.599919557571
• CID: 4824509
• Update Time: 2025-05-26

2-Chloro-4,6-dicyano-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,6-dicyano-1H-benzimidazole

• Inchi： 1S/C9H3ClN4/c10-9-13-7-2-5(3-11)1-6(4-12)8(7)14-9/h1-2H,(H,13,14)
• InChI Key： QHMFTEIOSNOQAS-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(C#N)=CC(C#N)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 324
• XLogP3: 1.9
• Topological Polar Surface Area: 76.3

Additional information on 2-Chloro-4,6-dicyano-1H-benzimidazole

2-Chloro-4,6-dicyano-1H-benzimidazole: A Comprehensive Overview

The compound with CAS No. 1804269-79-1, commonly referred to as 2-Chloro-4,6-dicyano-1H-benzimidazole, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzimidazole ring system substituted with chlorine and cyano groups. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Benzimidazole derivatives have long been studied for their versatile reactivity and potential applications in drug design, catalysis, and material synthesis. The presence of the chlorine atom at the 2-position and the cyano groups at the 4 and 6 positions further enhances the compound's reactivity and selectivity in various chemical transformations. Recent studies have highlighted the role of 2-Chloro-4,6-dicyano-1H-benzimidazole in facilitating efficient cross-coupling reactions, a critical area in organic synthesis.

One of the most notable advancements involving this compound is its application in the development of novel heterocyclic compounds. Researchers have demonstrated that 2-Chloro-4,6-dicyano-1H-benzimidazole can serve as a versatile building block for constructing complex molecular architectures. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to synthesize a wide range of biologically active compounds, including potential drug candidates for treating infectious diseases.

In addition to its role in organic synthesis, 2-Chloro-4,6-dicyano-1H-benzimidazole has shown promise in the field of materials science. The compound's unique electronic properties make it an attractive candidate for use in advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Recent research has explored its ability to act as a ligand in MOF construction, where it contributes to the formation of highly porous and stable structures with potential applications in gas storage and catalysis.

The synthesis of 2-Chloro-4,6-dicyano-1H-benzimidazole typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the chlorination of a precursor benzimidazole derivative followed by selective cyanation at specific positions. The optimization of these reaction conditions has been a focus of recent studies, with researchers seeking to improve yield and purity while minimizing environmental impact.

From an environmental standpoint, the development of sustainable synthetic methods for 2-Chloro-4,6-dicyano-1H-benzimidazole is crucial. Researchers have explored the use of green chemistry principles, such as catalytic hydrogenation and microwave-assisted synthesis, to reduce waste and energy consumption during production. These efforts align with global initiatives to promote environmentally friendly chemical manufacturing practices.

In conclusion, 2-Chloro-4,6-dicyano-1H-benzimidazole stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research directions, from drug discovery to materials science. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.